Cas no 827024-01-1 (1H-Pyrrole, 2-(2,2-dimethyl-1-oxopropyl)-1-[(4-methylphenyl)sulfonyl]-)

• Product name: 1H-Pyrrole, 2-(2,2-dimethyl-1-oxopropyl)-1-[(4-methylphenyl)sulfonyl]-
• CAS No: 827024-01-1
• MF: C₁₆H₁₉NO₃S
• MW: 305.391963243485
• CID: 686525
• PubChem ID: 71417844

1H-Pyrrole, 2-(2,2-dimethyl-1-oxopropyl)-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2-(2,2-dimethyl-1-oxopropyl)-1-[(4-methylphenyl)sulfonyl]-
• 2,2-dimethyl-1-[1-(4-methylphenyl)sulfonylpyrrol-2-yl]propan-1-one
• 827024-01-1
• DTXSID80837174
• 2,2-Dimethyl-1-(1-tosyl-1H-pyrrol-2-yl)propan-1-one
• 2,2-Dimethyl-1-[1-(4-methylbenzene-1-sulfonyl)-1H-pyrrol-2-yl]propan-1-one

• Inchi： InChI=1S/C16H19NO3S/c1-12-7-9-13(10-8-12)21(19,20)17-11-5-6-14(17)15(18)16(2,3)4/h5-11H,1-4H3
• InChI Key： ABTOWUHEALSJPA-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)N2C=CC=C2C(=O)C(C)(C)C

Computed Properties

• Exact Mass: 305.10856464g/mol
• Monoisotopic Mass: 305.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.5Ų